Cas no 2138097-33-1 (3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138097-33-1
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6034338
• PubChem ID: 165874097
• Update Time: 2025-06-14

3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• EN300-1149933
• 2138097-33-1

• Inchi： 1S/C10H9BrFN3/c1-15-10(13)8(12)9(14-15)6-4-2-3-5-7(6)11/h2-5H,13H2,1H3
• InChI Key： KDZMLYNFPIAMJA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine

Research Brief on 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS: 2138097-33-1): Recent Advances and Applications

3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS: 2138097-33-1) is a brominated and fluorinated pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for further drug discovery efforts.

The synthesis of 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine involves multi-step organic reactions, including bromination, fluorination, and amination, to achieve the desired structural configuration. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. Researchers have also investigated its stability and solubility profiles, which are critical for its formulation and delivery in therapeutic settings.

Pharmacological studies have revealed that 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine exhibits potent inhibitory activity against specific kinase targets, such as JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas, including antimicrobial and antiviral applications. Preliminary studies indicate that it may possess broad-spectrum activity against certain bacterial and viral pathogens, although further investigations are needed to elucidate its mechanisms and optimize its efficacy. The versatility of this compound underscores its importance in multidisciplinary drug discovery efforts.

Despite its promising attributes, challenges remain in the development of 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and advanced formulation strategies. Ongoing research aims to overcome these hurdles by employing computational modeling, structure-activity relationship (SAR) studies, and high-throughput screening techniques.

In conclusion, 3-(2-bromophenyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS: 2138097-33-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural and pharmacological properties make it a promising candidate for the development of novel therapeutics targeting kinase-related diseases and beyond. Continued exploration of its potential, coupled with advancements in synthetic and formulation technologies, will likely pave the way for its transition from the laboratory to clinical applications.